Cas no 83732-64-3 (Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1))
83732-64-3 structure
Product Name:Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1)
CAS No:83732-64-3
MF:C12H14ClN3O3S
MW:315.775860309601
CID:726044
PubChem ID:3019240
Update Time:2025-04-19
Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1)
- 5-amino-2-(4-aminoanilino)benzenesulfonic acid,hydrochloride
- 5-amino-2-(4-aminoanilino)benzenesulphonic acid monohydrochloride
- SCHEMBL8652689
- 5-Amino-2-(4-aminoanilino)benzenesulfonic acid monohydrochloride
- 5-amino-2-(4-aminoanilino)benzenesulphonic acid mono hydrochloride
- NS00089238
- 83732-64-3
- DTXSID10232592
- EINECS 280-614-5
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- Inchi: 1S/C12H13N3O3S.ClH/c13-8-1-4-10(5-2-8)15-11-6-3-9(14)7-12(11)19(16,17)18;/h1-7,15H,13-14H2,(H,16,17,18);1H
- InChI Key: GCHOFEXBADMAAM-UHFFFAOYSA-N
- SMILES: Cl.S(C1C=C(C=CC=1NC1C=CC(=CC=1)N)N)(=O)(=O)O
Computed Properties
- Exact Mass: 315.04444
- Monoisotopic Mass: 315.04444
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 127
Experimental Properties
- Boiling Point: 585.9°C at 760 mmHg
- Flash Point: 308.1°C
Benzenesulfonic acid,5-amino-2-[(4-aminophenyl)amino]-, hydrochloride (1:1) Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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